2-(4-fluorophenyl)-N-[3-(2-oxo-1-pyrrolidinyl)phenyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C18H17FN2O2/c19-14-8-6-13(7-9-14)11-17(22)20-15-3-1-4-16(12-15)21-10-2-5-18(21)23/h1,3-4,6-9,12H,2,5,10-11H2,(H,20,22)
• InChI Key: ZRPLFFOYKCHCSH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol

Description

The chemical compound "2-(4-fluorophenyl)-N-[3-(2-oxo-1-pyrrolidinyl)phenyl]acetamide" is of interest in the field of organic chemistry and pharmacology due to its potential biological activities and applications in drug development. Its synthesis and properties have been explored to understand its chemical behavior and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of fluorinated derivatives of sigma-1 receptor modulators, such as "2-(4-fluorophenyl)-N-[3-(2-oxo-1-pyrrolidinyl)phenyl]acetamide," often involves multiple steps, including ozonation and catalytic hydrogenation. These processes transform key intermediates and lead to the formation of the target fluorinated compound, indicating the complexity and specificity of synthesizing such molecules (Kuznecovs et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds related to "2-(4-fluorophenyl)-N-[3-(2-oxo-1-pyrrolidinyl)phenyl]acetamide" is characterized by crystallography and spectroscopic methods, revealing detailed information about their three-dimensional conformation and electronic properties. These analyses are crucial for understanding the compound's potential interactions with biological targets (Sharma et al., 2013).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are influenced by their functional groups and molecular structure. Research into their chemical behavior explores the reactions they undergo and their potential as chemical intermediates for further transformations, which is essential for the development of pharmacologically active compounds.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are key factors that influence the compound's suitability for drug development. These properties are determined through experimental analysis and play a crucial role in the compound's application in medicinal chemistry.

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under various conditions, and the ability to form derivatives, are fundamental to understanding the compound's utility in chemical syntheses and potential drug development.

• Synthesis and structure analysis by (Kuznecovs et al., 2020).
• Crystal structure elucidation by (Sharma et al., 2013).